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Compound of Interest

Compound Name: Vanadium(V) oxytripropoxide

Cat. No.: B167474

This document provides a comprehensive overview of the safety data for Vanadium(V)
oxytripropoxide, intended for researchers, scientists, and professionals in drug development.
It consolidates critical safety information, handling procedures, and emergency protocols.

A Note on Isomers: The term "Vanadium(V) oxytripropoxide"” can refer to isomers, primarily
n-propoxide (CAS No. 1686-23-3) and isopropoxide (CAS No. 5588-84-1). While this guide
focuses on the n-propoxide version as requested, safety data sheets sometimes use the
names interchangeably or provide data for the more common isopropoxide. This guide will
specify the isomer where the source is clear; however, given their structural similarities, the
safety precautions are largely applicable to both.

Identification and Physicochemical Properties

Vanadium(V) oxytripropoxide is an organometallic compound used as a precursor in sol-gel
processes and catalysis.[1] Its physical and chemical properties are summarized below.
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Property

Data

Reference(s)

Chemical Name

Vanadium(V) oxytripropoxide

[21(31[4]

Vanadium(V) tripropoxide

Synonyms oxide [31[4]

CAS Number 1686-23-3 [21[31[41[5]
Molecular Formula VO(OCsH7)s [21[3114]
Molecular Weight 244.20 g/mol - 244.40 g/mol [2][3][4][5][6]
Appearance Green liquid [21[31[4]
Boiling Point 82-83 °C at 0.25 mmHg [L1[31[41[5]16]

Density/Specific Gravity

1.076 g/mL at 25 °C

[21(3][41[5][6]

Flash Point

76 °C (168.8 °F) - closed cup

[5]

Solubility in Water

Reacts with water or moist air.

[7](8]

Stability

Stable in sealed containers
under recommended storage

conditions.

[2]7]

Hazard Identification and Classification

Vanadium(V) oxytripropoxide is classified as a hazardous substance. It is a combustible

liquid that can cause skin, eye, and respiratory irritation.
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Hazard . .
. GHS Code Signal Word Description Reference(s)
Classification

Flammable liquid

Flammable ) and vapor /
o H226/H227 Warning ] [B1[9][10][11][12]
Liquids Combustible
liquid
Skin _
) o ) Causes skin
Corrosion/Irritatio  H315 Warning L [B][O][10][11][12]
irritation
n
Serious Eye ) Causes serious
o H319 Warning L [B][O][10][11][12]
Damage/Irritation eye irritation
Specific Target
o May cause
Organ Toxicity ) )
] H335 Warning respiratory [B1[9][10][11][12]
(Single o
irritation
Exposure)

Emergency and Experimental Protocols

Detailed experimental protocols for toxicological studies are not available in standard safety
data sheets. However, established protocols for first aid, firefighting, and accidental release are
provided below.

First-Aid Measures

Immediate medical attention is crucial in case of exposure.
e Eye Contact:
o Immediately flush the eyes with copious amounts of water for at least 15 minutes.[2]

o Ensure flushing occurs under the eyelids; assistance may be needed to keep eyelids
open.[2]

o Remove contact lenses if present and easy to do so.[2][9]
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o Seek immediate and competent medical attention.[2]

» Skin Contact:
o Remove all contaminated clothing immediately.[9][10]
o Wash the affected area with plenty of soap and water.[2][7]
o If skin irritation persists, seek medical advice.[2][7]
« Inhalation:
o Remove the victim to fresh air immediately.[2][9][10]
o Keep the person at rest in a position comfortable for breathing.[2][3]

o If breathing is difficult, coughing, or wheezing occurs, seek immediate medical assistance.

[2]
e Ingestion:
o Seek immediate medical assistance.[2]
o If the victim is conscious, give them water to drink.[2]

o Do NOT induce vomiting unless specifically directed by medical personnel.[2]

Fire-Fighting Measures

This substance is a combustible liquid and may form explosive mixtures with air.[9][10]
o Suitable Extinguishing Agents:

o Use dry sand, dry chemical powder, alcohol-resistant foam, or carbon dioxide.[2][7][9]
» Unsuitable Extinguishing Agents:

o Do not use water or a direct water jet, as the substance reacts with it and it may spread
the fire.[7][8][9]
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 Fire-Fighting Protocol:

Evacuate the area.

o

Firefighters must wear a NIOSH-approved positive-pressure self-contained breathing

[¢]

apparatus (SCBA) and full protective clothing.[2][7]

Use water spray only to cool closed containers and reduce vapors, not to extinguish the
fire directly.[7][8]

[¢]

[¢]

Take precautionary measures against static discharge.[2][9]
e Hazardous Combustion Products:

o Combustion will produce carbon oxides (CO, COz) and vanadium oxide fumes.[2][7][8]

Accidental Release Measures

Prevent the substance from entering sewers or public waters.

o Eliminate Ignition Sources: Remove all heat, sparks, open flames, and other sources of
ignition from the area.[7][10]

o Ventilate the Area: Ensure adequate ventilation.[9]

o Personal Protection: Responders must wear appropriate personal protective equipment
(PPE) as described in Section 5.0, including chemical-resistant gloves, safety goggles, and a
respirator if ventilation is inadequate.[2]

o Containment: Contain the spill using dikes or inert absorbent materials like sand, diatomite,
or vermiculite.[8][9]

e Clean-up: Use non-sparking tools to collect the absorbed material.[7][10] Place the waste in
a suitable, sealed container for disposal.[7][8]

o Disposal: Dispose of the waste in accordance with local, state, and federal regulations.[2]

Visualized Safety Workflows

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://prochemonline.com/wp-content/uploads/2025/06/3775-7.VanadiumVOxytripropoxide.pdf
https://www.gelest.com/wp-content/uploads/product_msds/AKV910-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/AKV910-msds.pdf
https://ereztech.com/wp-content/uploads/chemical_sds/SDS-V8841.pdf
https://prochemonline.com/wp-content/uploads/2025/06/3775-7.VanadiumVOxytripropoxide.pdf
https://uwaterloo.ca/giga-to-nanoelectronics-centre/sites/default/files/uploads/files/vanadium_v_triisopropoxide_oxide.pdf
https://prochemonline.com/wp-content/uploads/2025/06/3775-7.VanadiumVOxytripropoxide.pdf
https://www.gelest.com/wp-content/uploads/product_msds/AKV910-msds.pdf
https://ereztech.com/wp-content/uploads/chemical_sds/SDS-V8841.pdf
https://www.gelest.com/wp-content/uploads/product_msds/AKV910-msds.pdf
https://www.fishersci.com/store/msds?partNumber=AA89798&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://uwaterloo.ca/giga-to-nanoelectronics-centre/sites/default/files/uploads/files/vanadium_v_triisopropoxide_oxide.pdf
https://prochemonline.com/wp-content/uploads/2025/06/3775-7.VanadiumVOxytripropoxide.pdf
https://ereztech.com/wp-content/uploads/chemical_sds/SDS-V8841.pdf
https://uwaterloo.ca/giga-to-nanoelectronics-centre/sites/default/files/uploads/files/vanadium_v_triisopropoxide_oxide.pdf
https://www.gelest.com/wp-content/uploads/product_msds/AKV910-msds.pdf
https://www.fishersci.com/store/msds?partNumber=AA89798&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.gelest.com/wp-content/uploads/product_msds/AKV910-msds.pdf
https://ereztech.com/wp-content/uploads/chemical_sds/SDS-V8841.pdf
https://prochemonline.com/wp-content/uploads/2025/06/3775-7.VanadiumVOxytripropoxide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167474?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

The following diagrams illustrate key safety workflows for handling Vanadium(V)
oxytripropoxide.

Identified Hazards

(H315: Skin Irritationj (H227: Combustible Liquidj {H335: Respiratory Irritatiora (H319: Serious Eye Irritatiora

itigate with

Required Personal Protective E;quipment (PPE)

Chemical-Resistant Gloves Lab Coat / Protective Clothing Work in a Fume Hood NIOSH-Approved Respirator (if ventilation is inadequate) kg Safety Glasses with Side Shields or Goggles

Immediate Action - -
Exposure Route ediate Actions Medical Attention

e dale O O
Ingestion [— | DO NO duce Vo g ee DIA edical Attentio

v

1. Flush with Water for 15+ min . .
L Eye Contact g 2. Remove Contact Lenses Seek IMMEDIATE Medical Attention
™ s 1. Remove Contaminated Clothing Seek Medical Attention
Skin Contact 5> :
2. Wash with Soap & Water if irritation persists
Inhalation |——] 1. Move to Fresh Air Seek IMMEDIATE Medical Attention
2. Keep at Rest if breathing is difficult

Exposure Event

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b167474?utm_src=pdf-body
https://www.benchchem.com/product/b167474?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167474?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Fire Involving
Vanadium(V) Oxytripropoxide

Wear Full Protective Gear and SCBA

DO NOT USE WATER Use Water Spray to Cool
OR FOAM Nearby Containers (Optional)
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Safe Handling Practices

Use in Fume Hood
/

Secure Storage Conditions

Wear PPE

Cool, Dry, Well-Ventilated Area

Away from

Conditions and Materials to Avoid

QIR o) Il Ground Equipment

Heat, Sparks, Flames

Tightly Closed Container

Handle Under Inert Gas

\\

Static Discharge

Prevents (contact with |[¥jiel(=HEe]el’¢=[s R0]0) Separate from

Moisture / Water

Strong Oxidizing Agents

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Vanadium(V) Oxytripropoxide: A Technical Safety Guide
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167474#vanadium-v-oxytripropoxide-safety-data-
sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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